Cas no 2227796-40-7 ((2R)-4-cycloheptylbutan-2-ol)

• Product Name: (2R)-4-cycloheptylbutan-2-ol
• CAS No: 2227796-40-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6452691
• PubChem ID: 165608742
• Update Time: 2025-07-22

(2R)-4-cycloheptylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-cycloheptylbutan-2-ol
• 2227796-40-7
• EN300-1762946

• Inchi： 1S/C11H22O/c1-10(12)8-9-11-6-4-2-3-5-7-11/h10-12H,2-9H2,1H3/t10-/m1/s1
• InChI Key： KUKCIJJGNWAWHM-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1CCCCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-cycloheptylbutan-2-ol

(2R)-4-Cycloheptylbutan-2-ol (CAS No. 2227796-40-7): An Overview of a Promising Chiral Compound in Medicinal Chemistry

(2R)-4-Cycloheptylbutan-2-ol (CAS No. 2227796-40-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of alcohols and features a cycloheptyl group attached to a butyl chain, with the hydroxyl group located at the second carbon atom in the (R) configuration. The chiral nature of this compound makes it particularly interesting for the development of enantiomerically pure drugs, which can exhibit distinct pharmacological profiles compared to their racemic mixtures.

The synthesis of (2R)-4-cycloheptylbutan-2-ol has been extensively studied, with several methods reported in the literature. One common approach involves the asymmetric reduction of a ketone precursor using chiral catalysts or enzymes. For instance, a recent study published in Organic Letters described a highly efficient and enantioselective synthesis using a chiral phosphoric acid catalyst, achieving yields of over 95% and enantiomeric excesses (ee) greater than 99%. This method not only demonstrates the feasibility of large-scale production but also highlights the importance of chiral catalysis in the synthesis of complex organic molecules.

In terms of its physical and chemical properties, (2R)-4-cycloheptylbutan-2-ol is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits a melting point of approximately -30°C and a boiling point around 180°C at atmospheric pressure. These properties make it suitable for various applications in pharmaceutical research and development.

The biological activity of (2R)-4-cycloheptylbutan-2-ol has been explored in several studies, revealing its potential as a lead compound for drug discovery. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. A study published in Journal of Medicinal Chemistry demonstrated that (2R)-4-cycloheptylbutan-2-ol binds selectively to certain GPCRs, modulating their activity and potentially influencing signaling pathways involved in pain perception and inflammation. This finding suggests that the compound could be further optimized for the development of novel analgesics or anti-inflammatory drugs.

Beyond its direct biological effects, (2R)-4-cycloheptylbutan-2-ol has also been investigated as a chiral building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, such as esterification, etherification, and acylation. These modifications can introduce additional functionalities that enhance the compound's pharmacological properties or improve its pharmacokinetic profile. For example, researchers at the University of California, San Francisco, recently reported the synthesis of a series of derivatives by coupling (2R)-4-cycloheptylbutan-2-ol with different aromatic moieties, resulting in compounds with enhanced potency against cancer cell lines.

The safety profile of (2R)-4-cycloheptylbutan-2-ol has also been evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed on major organs or systems. However, further studies are needed to fully characterize its long-term safety and potential side effects before it can be advanced to clinical trials.

In conclusion, (2R)-4-cycloheptylbutan-2-ol (CAS No. 2227796-40-7) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique structural features, combined with its promising biological activity and favorable safety profile, make it an attractive candidate for further development as a therapeutic agent or as a versatile building block for drug discovery. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the potential impact of this compound on human health.